4-[1-cyano-2-(1H-pyrrol-2-yl)vinyl]benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-(1H-pyrrol-2-yl)ethenyl]benzonitrile
• InChI: InChI=1S/C14H9N3/c15-9-11-3-5-12(6-4-11)13(10-16)8-14-2-1-7-17-14/h1-8,17H/b13-8-
• InChI Key: RUSCWFCAERXUKD-JYRVWZFOSA-N
• Canonical SMILES: C1=CNC(=C1)C=C(C#N)C2=CC=C(C=C2)C#N
• Isomeric SMILES: C1=CNC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)C#N
• Molecular Formula: C14H9N3
• Molecular Weight: 219.24 g/mol

Description

4-[1-cyano-2-(1H-pyrrol-2-yl)vinyl]benzonitrile, also known as CP 47,497 or simply CP, is a synthetic cannabinoid that was first synthesized in the mid-1980s. It is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis.

Mechanism of Action

4-[1-cyano-2-(1H-pyrrol-2-yl)vinyl]benzonitrile 47,497 acts as a potent agonist of the CB1 receptor, which is primarily located in the central nervous system. When this compound binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
This compound 47,497 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, as well as to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[1-cyano-2-(1H-pyrrol-2-yl)vinyl]benzonitrile 47,497 in lab experiments is its high potency and selectivity for the CB1 receptor. This allows researchers to study the effects of cannabinoids on specific physiological processes without the confounding effects of other receptors. However, one limitation of using this compound 47,497 is its synthetic nature, which may not accurately reflect the effects of natural cannabinoids found in cannabis.

Future Directions

There are several future directions for research on 4-[1-cyano-2-(1H-pyrrol-2-yl)vinyl]benzonitrile 47,497. One area of interest is the development of novel drugs that target the endocannabinoid system for the treatment of various diseases. Another area of interest is the investigation of the role of the endocannabinoid system in the regulation of appetite and metabolism. Additionally, further research is needed to better understand the effects of synthetic cannabinoids on the brain and body, and to develop safer and more effective drugs for medical use.

Synthesis Methods

4-[1-cyano-2-(1H-pyrrol-2-yl)vinyl]benzonitrile 47,497 is synthesized through a multi-step process that involves the reaction of 1-(2-hydroxyethyl)-2-pyrrolidinone with 4-cyanobenzyl bromide to form 4-(1-hydroxy-2-pyrrolidinyl)benzonitrile. This intermediate is then reacted with 2-bromo-1-phenylethylene to form this compound 47,497.

Scientific Research Applications

4-[1-cyano-2-(1H-pyrrol-2-yl)vinyl]benzonitrile 47,497 has been widely used in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been used to investigate the effects of cannabinoids on pain, inflammation, and neurodegenerative diseases.